Cas no 305368-08-5 (4-({[3-(methylsulfanyl)phenyl]amino}methyl)-1,2-dihydrophthalazin-1-one)

• Product Name: 4-({[3-(methylsulfanyl)phenyl]amino}methyl)-1,2-dihydrophthalazin-1-one
• CAS No: 305368-08-5
• MDL: MFCD00139372
• CID: 4644876
• Update Time: 2025-10-28

4-({[3-(methylsulfanyl)phenyl]amino}methyl)-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-({[3-(methylsulfanyl)phenyl]amino}methyl)-1,2-dihydrophthalazin-1-one
• 4-([3-(METHYLSULFANYL)ANILINO]METHYL)-1(2H)-PHTHALAZINONE
• 1(2H)-Phthalazinone, 4-[[[3-(methylthio)phenyl]amino]methyl]-

• MDL： MFCD00139372

Additional information on 4-({[3-(methylsulfanyl)phenyl]amino}methyl)-1,2-dihydrophthalazin-1-one

Chemical Profile of 4-({[3-(methylsulfanyl)phenyl]amino}methyl)-1,2-dihydrophthalazin-1-one (CAS No. 305368-08-5)

4-({[3-(methylsulfanyl)phenyl]amino}methyl)-1,2-dihydrophthalazin-1-one, identified by its Chemical Abstracts Service (CAS) number 305368-08-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the phthalazine class, a heterocyclic aromatic structure known for its broad spectrum of biological activities. The presence of functional groups such as a methylsulfanyl substituent and an amino-methyl bridge enhances its pharmacological potential, making it a subject of extensive research for novel therapeutic applications.

The molecular framework of 4-({[3-(methylsulfanyl)phenyl]amino}methyl)-1,2-dihydrophthalazin-1-one consists of a central phthalazine ring system substituted with various functional moieties. The 3-(methylsulfanyl)phenyl group introduces a sulfur-containing aromatic ring, which is known to modulate enzyme activity and interact with biological targets in unique ways. The amino-methyl side chain extends from the phthalazine core, providing a flexible scaffold for further chemical modifications and interactions with biological receptors. This structural design not only imparts distinctive physicochemical properties but also opens up avenues for exploring its role in drug discovery and development.

In recent years, there has been growing interest in phthalazine derivatives due to their demonstrated efficacy in various therapeutic settings. The 4-({[3-(methylsulfanyl)phenyl]amino}methyl)-1,2-dihydrophthalazin-1-one structure has been investigated for its potential as an anti-inflammatory agent, an antioxidant, and a modulator of neurological pathways. Studies have highlighted its ability to interact with specific enzymes and receptors, suggesting its utility in treating conditions such as neurodegenerative disorders and chronic inflammation.

One of the most compelling aspects of this compound is its interaction with enzymes involved in metabolic pathways. Research has indicated that the 3-(methylsulfanyl)phenyl moiety can selectively inhibit certain kinases and phosphodiesterases, which are key players in cellular signaling. This selective inhibition has implications for developing treatments targeting diseases such as cancer and metabolic syndromes. Additionally, the amino-methyl group provides a site for further derivatization, allowing chemists to fine-tune the pharmacological profile of the compound to enhance its bioavailability and target specificity.

The pharmacokinetic properties of 4-({[3-(methylsulfanyl)phenyl]amino}methyl)-1,2-dihydrophthalazin-1-one are also under investigation. Preliminary studies suggest that this compound exhibits moderate solubility in both water and organic solvents, which could facilitate its formulation into various dosage forms. Furthermore, its stability under physiological conditions makes it a promising candidate for further development into a drug candidate. The compound's ability to cross the blood-brain barrier is another area of interest, as it could enable therapeutic applications in central nervous system disorders.

In the context of drug discovery, the synthesis of analogues based on the core structure of 4-({[3-(methylsulfanyl)phenyl]amino}methyl)-1,2-dihydrophthalazin-1-one represents an exciting frontier. By modifying substituents such as the methylsulfanyl group or introducing additional functional groups like hydroxyl or carboxylic acid moieties, researchers can explore new pharmacological pathways. These modifications can lead to compounds with enhanced efficacy or reduced side effects, making them more suitable for clinical use.

The role of sulfur-containing heterocycles in medicinal chemistry cannot be overstated. The 3-(methylsulfanyl)phenyl group in this compound not only contributes to its unique chemical properties but also plays a crucial role in its biological activity. Sulfur atoms are known to participate in various biochemical reactions and can form stable bonds with biological targets. This makes phthalazine derivatives like 4-({[3-(methylsulfanyl)phenyl]amino}methyl)-1,2-dihydrophthalazin-1-one particularly interesting for drug development.

Recent advances in computational chemistry have further accelerated the exploration of this compound's potential. Molecular modeling techniques allow researchers to predict how 4-({[3-(methylsulfanyl)phenyl]amino}methyl)-1,2-dihydrophthalazin-1-one interacts with biological targets at the atomic level. These simulations can guide the design of new analogues with improved binding affinities and selectivities. Additionally, high-throughput screening methods have enabled rapid testing of large libraries of compounds for their biological activity.

The integration of experimental data with computational predictions has led to more efficient drug discovery pipelines. By combining traditional wet chemistry approaches with cutting-edge computational tools, researchers can identify promising candidates much faster than ever before. This interdisciplinary approach is particularly relevant for complex compounds like 4-({[3-(methylsulfanyl)phenyl]amino}methyl)-1,2-dihydrophthalazin-1-one, which require careful optimization to achieve desired pharmacological outcomes.

In conclusion,4-({[3-(methylsulfanyl)phenyl]amino}methyl)-1,2-dihydrophthalazin-1-one (CAS No. 305368-08-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound and its derivatives,4-({[3-(methylsulfanyl)phenyl]amino}methyl)-1,2-dihydrophthalazin-1-one is poised to play an important role in addressing some of today's most pressing medical challenges.